Cas no 1086600-36-3 (tert-butyl N-{2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethyl}carbamate)

Tert-butyl N-{2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate is a boronic ester derivative commonly employed as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The tert-butyl carbamate (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety provides improved air and moisture stability compared to boronic acids, ensuring easier handling and storage. This compound is valuable in pharmaceutical and materials science research, enabling efficient C-C bond formation for complex molecule construction. Its structural features make it a versatile reagent for the synthesis of aryl- and heteroaryl-substituted compounds.
tert-butyl N-{2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethyl}carbamate structure
1086600-36-3 structure
Product Name:tert-butyl N-{2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethyl}carbamate
CAS No:1086600-36-3
MF:C19H30BNO4
MW:347.256805896759
MDL:MFCD22415451
CID:4560253
PubChem ID:67000000
Update Time:2025-05-27

tert-butyl N-{2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate
    • tert-Butyl N-{2-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate
    • tert-butyl N-[2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl]carbamate
    • AMY19350
    • {2-[2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-ethyl}-carbamic acid tert-butyl ester
    • tert-butyl N-{2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethyl}carbamate
    • MDL: MFCD22415451
    • Inchi: 1S/C19H30BNO4/c1-17(2,3)23-16(22)21-13-12-14-10-8-9-11-15(14)20-24-18(4,5)19(6,7)25-20/h8-11H,12-13H2,1-7H3,(H,21,22)
    • InChI Key: WADCCZWZIKUZGB-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=CC=2CCNC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 457
  • Topological Polar Surface Area: 56.8

tert-butyl N-{2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethyl}carbamate Pricemore >>

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